Researchers needing a specific SSRI profile for reproducible neuropharmacology outcomes rely on Indalpine hydrochloride. Its distinct binding signature eliminates the variability of generic SSRIs.
Indalpine hydrochloride is a piperidinyl-indole compound and an early-generation selective serotonin reuptake inhibitor (SSRI). [1] Its primary mechanism of action is the high-affinity binding to the serotonin transporter (SERT), which blocks the reuptake of serotonin from the synaptic cleft. [2] This activity made it a subject of significant research in neuropharmacology. As a hydrochloride salt, the compound is prepared for enhanced solubility and stability, facilitating its use in a laboratory setting for the preparation of aqueous stock solutions and buffers. While historically used as an antidepressant, it was withdrawn from the market due to toxicity, and its modern procurement is exclusively for in-vitro and in-vivo non-clinical research applications where its specific pharmacological profile is required. [3]
While compounds like fluoxetine and escitalopram are also classified as SSRIs, they are not functionally interchangeable with indalpine in a research context. Each SSRI possesses a unique binding affinity and selectivity profile across the three primary monoamine transporters (SERT, NET, DAT), meaning substitution can introduce significant experimental variability. [1] Furthermore, off-target activities, such as indalpine's known antihistamine properties, can confound results in assays where histamine signaling is a relevant variable. [2] For reproducible and historically comparable results, particularly in neuropharmacology studies where secondary activities can produce distinct physiological or behavioral phenotypes, specifying the exact SSRI used is critical. Procuring indalpine is therefore a deliberate choice for researchers needing its specific, documented pharmacological signature rather than a generic serotonin reuptake inhibition effect.
In a comparative analysis of binding affinities at cloned human monoamine transporters, indalpine demonstrated potent inhibition of the serotonin transporter (hSERT) with a Ki of 79.4 nM. [1] This affinity is distinct from other common SSRIs evaluated in the same study context, such as fluoxetine (Ki = 239.9 nM) and escitalopram (Ki = 354.8 nM), positioning indalpine as a higher-affinity ligand at hSERT in this specific dataset. [1]
| Evidence Dimension | Binding Affinity (Ki) at hSERT |
| Target Compound Data | 79.4 nM |
| Comparator Or Baseline | Fluoxetine: 239.9 nM | Escitalopram: 354.8 nM |
| Quantified Difference | 3.0x higher affinity than Fluoxetine; 4.5x higher affinity than Escitalopram |
| Conditions | In-vitro radioligand binding assay with cloned human monoamine transporters. |
For researchers requiring a high-potency reference compound for SERT binding assays or studying dose-dependent serotonergic effects, this specific affinity profile justifies its selection over lower-affinity alternatives.
Indalpine exhibits a distinct selectivity profile for the serotonin transporter (SERT) over the norepinephrine (NET) and dopamine (DAT) transporters. Based on comparative binding data, indalpine is approximately 6.5-fold selective for SERT over NET and 7.6-fold selective for SERT over DAT. [1] This profile is notably different from fluoxetine, which shows higher selectivity over both NET (~13.2-fold) and DAT (~15.8-fold), and escitalopram, which has lower selectivity over NET (~4.7-fold) but higher selectivity over DAT (~17.8-fold). [1]
| Evidence Dimension | Selectivity Ratio (Ki at NET or DAT / Ki at SERT) |
| Target Compound Data | SERT vs NET: ~6.5x | SERT vs DAT: ~7.6x |
| Comparator Or Baseline | Fluoxetine: ~13.2x (NET), ~15.8x (DAT) | Escitalopram: ~4.7x (NET), ~17.8x (DAT) |
| Quantified Difference | Indalpine has a moderate and balanced selectivity profile, contrasting with the higher selectivity of fluoxetine or the varied profile of escitalopram. |
| Conditions | Calculated from Ki values from in-vitro binding assays with cloned human monoamine transporters. |
This specific selectivity 'fingerprint' is critical for studies where moderate off-target inhibition of NET and DAT is either tolerable or experimentally desirable, distinguishing it from more highly selective or differently selective SSRIs.
Unlike highly selective SSRIs such as escitalopram, which has negligible affinity for histamine receptors, indalpine is documented to possess antihistamine properties. [REFS-1, REFS-2] This secondary pharmacology is a key differentiator for experimental design. Centrally-acting H1-histamine receptor antagonists are known to produce distinct physiological effects, including sedation and weight gain. [3] The presence of this activity in indalpine makes it unsuitable for studies requiring pure serotonergic manipulation but valuable for research exploring dual-activity compounds or for understanding the historical context of early SSRI side-effect profiles.
| Evidence Dimension | Off-Target Receptor Activity |
| Target Compound Data | Possesses antihistamine activity |
| Comparator Or Baseline | Escitalopram: No or very low affinity for histamine (H1-3) receptors. |
| Quantified Difference | Qualitatively distinct secondary pharmacology profile compared to highly selective SSRIs. |
| Conditions | Pharmacological characterization from historical and review literature. |
For researchers investigating the interplay between serotonergic and histaminergic systems, or those needing to control for antihistamine effects, procuring indalpine provides a specific tool that cannot be replicated by 'cleaner' SSRIs.
Indalpine is supplied as a hydrochloride (HCl) salt, a common strategy in pharmaceutical chemistry to improve the physicochemical properties of basic compounds. Compared to the corresponding free base, the HCl salt form typically confers significantly greater aqueous solubility and improved chemical stability in solid form and in solution. [1] This facilitates reliable and reproducible preparation of stock solutions for in-vitro assays and dosing solutions for in-vivo studies, reducing experimental variability that can arise from poor solubility or degradation of the active compound.
| Evidence Dimension | Physicochemical Form |
| Target Compound Data | Hydrochloride salt |
| Comparator Or Baseline | Free base form |
| Quantified Difference | Qualitatively improved aqueous solubility and handling characteristics. |
| Conditions | General principles of medicinal and process chemistry. |
This ensures consistent, reliable preparation of experimental solutions, a critical and practical procurement consideration for ensuring data quality and reproducibility in any laboratory workflow.
Due to its well-documented and potent binding affinity for the serotonin transporter, Indalpine hydrochloride serves as an effective reference standard in competitive binding assays for the characterization of new chemical entities targeting hSERT. [1]
Indalpine's moderate selectivity for SERT over NET makes it a suitable tool for investigating the physiological or behavioral outcomes of combined, albeit unbalanced, serotonin and norepinephrine reuptake inhibition, in contrast to using highly selective SSRIs or balanced SNRIs. [1]
Given its dual activity as an SSRI and an antihistamine, Indalpine can be used in comparative studies alongside a 'clean' SSRI (like escitalopram) and a pure antihistamine to dissect the relative contributions of serotonergic and histaminergic pathways in a specific biological response. [2]
For research aiming to replicate or build upon foundational neuropharmacology studies from the 1980s, procuring the original tool compounds like Indalpine is essential to ensure the validity and comparability of the experimental results. [3]